Cas no 140693-01-2 (3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-)
140693-01-2 structure
Product Name:3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-
CAS No:140693-01-2
MF:C13H6ClF3N2
MW:282.648352146149
CID:1296479
Update Time:2024-08-03
3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C13H6ClF3N2/c14-11-5-4-9(7-18)12(19-11)8-2-1-3-10(6-8)13(15,16)17/h1-6H
- InChI Key: RFDGRRFVOIQLTC-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(C(F)(F)F)=C2)=NC(Cl)=CC=C1C#N
Computed Properties
- Exact Mass: 282.01728
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 378.2±42.0 °C(Predicted)
- PSA: 36.68
- pka: -4.07±0.10(Predicted)
3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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